N-{4,6-dihydroxy-2-[(4-nitrobenzyl)thio]-5-pyrimidinyl}acetamide

• IUPAC Name: N-[4-hydroxy-2-[(4-nitrophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C13H12N4O5S/c1-7(18)14-10-11(19)15-13(16-12(10)20)23-6-8-2-4-9(5-3-8)17(21)22/h2-5H,6H2,1H3,(H,14,18)(H2,15,16,19,20)
• InChI Key: RUEHCBWEQYNQLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(N=C(NC1=O)SCC2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C13H12N4O5S
• Molecular Weight: 336.33 g/mol

Description

N-{4,6-dihydroxy-2-[(4-nitrobenzyl)thio]-5-pyrimidinyl}acetamide, commonly known as NBMPR, is a potent inhibitor of the nucleoside transporter, which is responsible for the transport of nucleosides across the cell membrane. NBMPR has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

NBMPR works by binding to the nucleoside transporter, thereby inhibiting the transport of nucleosides across the cell membrane. This results in the accumulation of nucleosides within the cell, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
The accumulation of nucleosides within the cell can have various biochemical and physiological effects, including the inhibition of DNA synthesis and cell proliferation. NBMPR has also been shown to induce apoptosis in cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBMPR is its specificity for the nucleoside transporter, which allows for the selective inhibition of nucleoside transport. However, one limitation of NBMPR is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of NBMPR in scientific research. One potential application is the use of NBMPR as a tool to study the role of nucleoside transporters in the development of drug resistance in cancer cells. Another potential application is the use of NBMPR in the development of novel anticancer drugs that target the nucleoside transporter. Additionally, further research is needed to investigate the potential side effects of NBMPR and to develop safer and more effective inhibitors of the nucleoside transporter.

Synthesis Methods

NBMPR can be synthesized through a multi-step process involving the reaction of 4-nitrobenzyl chloride with thioacetic acid to form 4-nitrobenzylthioacetic acid. This compound is then reacted with 5-hydroxy-2,4-dioxopyrimidine to form NBMPR.

Scientific Research Applications

NBMPR has been used extensively in scientific research as a tool to study the nucleoside transporter. It has been used to investigate the role of nucleoside transporters in the uptake of nucleoside analogs, which are commonly used as antiviral and anticancer drugs.